Cas no 832739-26-1 (1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole)

• Product Name: 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole
• CAS No: 832739-26-1
• MF: C₁₀H₆ClFN₄S
• MW: 268.697842121124
• CID: 3059644
• PubChem ID: 7018558
• Update Time: 2025-10-29

1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole
• AKOS000311422
• 1-[(2-Chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-1,2,4-triazole
• 1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1,2,4-triazole
• CS-0268976
• 832739-26-1
• BBL038839
• STK312622
• 1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-1,2,4-triazole
• 1-[(2-chloro-6-fluoro-phenyl)methyl]-3-isothiocyanato-1,2,4-triazole
• EN300-229973
• DTXSID101153241

• MDL： MFCD05667150
• Inchi： 1S/C10H6ClFN4S/c11-8-2-1-3-9(12)7(8)4-16-5-13-10(15-16)14-6-17/h1-3,5H,4H2
• InChI Key： VAVCTYCNCJXIDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=NC(N=C=S)=N1)F

Computed Properties

• Exact Mass: 267.9985732Da
• Monoisotopic Mass: 267.9985732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole

Comprehensive Overview of 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole (CAS No. 832739-26-1)

The compound 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole (CAS No. 832739-26-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a triazole core and an isothiocyanate functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of both chloro and fluoro substituents enhances its reactivity, enabling precise modifications for targeted applications.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities. The 1H-[1,2,4]triazole scaffold, in particular, is a cornerstone in medicinal chemistry, often employed in antifungal, antiviral, and anti-inflammatory agents. The isothiocyanato group in this compound further expands its utility, as it can participate in click chemistry reactions, a hot topic in modern synthetic methodologies. This aligns with the growing interest in green chemistry and sustainable synthesis, where researchers seek efficient, low-waste pathways to complex molecules.

From a structural perspective, the benzyl moiety in 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. This property is frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization. Additionally, the compound’s heterocyclic nature makes it a candidate for fragment-based drug discovery, a strategy gaining traction in the pharmaceutical industry to accelerate lead compound identification.

The synthesis of CAS No. 832739-26-1 involves multi-step organic reactions, often starting from commercially available 2-chloro-6-fluorobenzyl bromide. Key steps include nucleophilic substitution and cyclization, followed by the introduction of the isothiocyanate group. These processes are meticulously optimized to achieve high yields and purity, as impurities can significantly impact downstream applications. Quality control is paramount, with analytical techniques like HPLC and NMR employed to verify structural integrity.

Beyond pharmaceuticals, this compound has potential in agrochemicals, where triazole-based molecules are known for their fungicidal and herbicidal properties. The agricultural sector’s shift toward precision farming and sustainable crop protection has fueled interest in novel chemistries that minimize environmental impact. Researchers are exploring whether 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-[1,2,4]triazole could contribute to next-generation agrochemicals with improved efficacy and safety profiles.

In the context of chemical biology, this compound’s isothiocyanato group offers a handle for bioconjugation, enabling the study of protein-ligand interactions. This is particularly relevant in proteomics and target identification, areas where scientists aim to unravel disease mechanisms. The integration of such compounds into high-throughput screening platforms underscores their value in modern drug development pipelines.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS No. 832739-26-1 will remain at the forefront of innovation. Their adaptability to diverse chemical transformations and biological applications ensures sustained relevance. For those seeking detailed protocols or safety data, reputable chemical databases and peer-reviewed journals are indispensable resources, reflecting the compound’s established role in advancing research.